1H-1,3-Benzimidazole-5,6-diamine, 1,2-dimethyl-

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 1,2-dimethylbenzimidazole-5,6-diamine
• InChI: InChI=1S/C9H12N4/c1-5-12-8-3-6(10)7(11)4-9(8)13(5)2/h3-4H,10-11H2,1-2H3
• InChI Key: WATNJQFGOVKPPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=C(C(=C2)N)N

Description

1H-1,3-Benzimidazole-5,6-diamine, 1,2-dimethyl- is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Pure 1,2-dimethyl 5,6-dinitro benzimidazole (0.7 grams) and 0.2 grams Pd/C in 20 ml ethanol and 20 ml glacial acetic acid were hydrogenated for 4 hours. Filtering and evaporating resulted in 0.5 grams, 95% yield of a white solid having a melting point of 212° C.

Synthesis routes and methods II

Procedure details

1,2-Dimethyl-5,6-dinitrobenzimidazole was reduced with tin in hydrochloric acid. The solution obtained from the reduction was diluted with water, cooled to 10° C., and treated with 40% NaOH. The precipitate which formed was filtered, washed with water and recrystallized from alcohol to yield 1,2 dimethly-5,6 diaminobenzimidazole.